Cas no 30519-02-9 (Acetamide, 2-[(4-hydroxyphenyl)thio]-)

• Product name: Acetamide, 2-[(4-hydroxyphenyl)thio]-
• CAS No: 30519-02-9
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 1443255
• PubChem ID: 19931722

Acetamide, 2-[(4-hydroxyphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(4-hydroxyphenyl)thio]-
• SCHEMBL8746034
• 2-[(4-Hydroxyphenyl)thio]acetamide
• 30519-02-9
• DTXSID301297554
• AKOS010084876

• Inchi： InChI=1S/C8H9NO2S/c9-8(11)5-12-7-3-1-6(10)2-4-7/h1-4,10H,5H2,(H2,9,11)
• InChI Key： SRCHFCJPQMYINV-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1O)SCC(=O)N

Computed Properties

• Exact Mass: 183.03547
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers